Cas no 650624-50-3 (1-(4-Methoxyphenyl)-1,2-diphenyl-1-butanol)

• Product Name: 1-(4-Methoxyphenyl)-1,2-diphenyl-1-butanol
• CAS No: 650624-50-3
• MF: C₂₃H₂₄O₂
• MW: 332.435466766357
• CID: 408559
• PubChem ID: 13806742
• Update Time: 2024-03-01

1-(4-Methoxyphenyl)-1,2-diphenyl-1-butanol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, b-ethyl-a-(4-methoxyphenyl)-a-phenyl-
• 1-(4-methoxyphenyl)-1,2-diphenylbutan-1-ol
• CID 13806742
• 1-(4-Methoxyphenyl)-1,2-diphenyl-1-butanol
• 1-(4-Methoxyphenyl)-1,2-diphenylbut
• Benzeneethanol, β-ethyl-α-(4-methoxyphenyl)-α-phenyl-

• Inchi： 1S/C23H24O2/c1-3-22(18-10-6-4-7-11-18)23(24,19-12-8-5-9-13-19)20-14-16-21(25-2)17-15-20/h4-17,22,24H,3H2,1-2H3
• InChI Key： NLBVQBATUNTIPI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 332.177630004g/mol
• Monoisotopic Mass: 332.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 5.2

Experimental Properties

• Density: 1.100±0.06 g/cm3(Predicted)
• Boiling Point: 451.5±33.0 °C(Predicted)
• pka: 13.24±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes